3-Amino-4-methyl-n-phenethyl-benzamide

• Molecular Formula: C16H18N2O
• Molecular Weight: 254.33 g/mol
• IUPAC Name: 3-amino-4-methyl-N-(2-phenylethyl)benzamide
• InChI: InChI=1S/C16H18N2O/c1-12-7-8-14(11-15(12)17)16(19)18-10-9-13-5-3-2-4-6-13/h2-8,11H,9-10,17H2,1H3,(H,18,19)
• InChI Key: FLVKLCSOVCJWON-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NCCC2=CC=CC=C2)N

Description

3-Amino-4-methyl-N-phenethyl-benzamide is a benzamide derivative featuring an amino group at the 3-position, a methyl group at the 4-position, and a phenethyl substituent on the benzamide nitrogen. Benzamides are widely studied for their roles in medicinal chemistry, catalysis, and material science due to their hydrogen-bonding capabilities and modular substitution patterns .

Comparison with Similar Compounds

Core Structural Variations

Key structural differences among benzamide derivatives include substituent positions, electronic effects, and steric bulk. Below is a comparative analysis:

Compound Name	Substituents	Molecular Weight	Melting Point (°C)	CAS Number	Key Features
3-Amino-4-methylbenzamide	3-NH₂, 4-CH₃	150.17	128–132	19406-86-1	Lacks phenethyl group; simpler structure for catalytic applications .
3-Amino-N-benzyl-4-chloro-N-methylbenzamide	3-NH₂, 4-Cl, N-benzyl, N-CH₃	274.75	Not reported	1016704-57-6	Chloro substituent enhances electrophilicity; benzyl group increases lipophilicity .
3-Amino-4-hydroxy-N-phenylbenzamide	3-NH₂, 4-OH, N-phenyl	228.25	Not reported	59673-91-5	Hydroxy group improves solubility; potential for metal coordination .
3-Amino-N-(3-chloro-2-methylphenyl)-4-methoxybenzamide	3-NH₂, 4-OCH₃, N-(3-Cl-2-CH₃C₆H₃)	Not reported	Not reported	63969-05-1	Methoxy group stabilizes via electron donation; chloro substituent adds steric hindrance .

Key Observations :

• Phenethyl vs. Benzyl Groups : The phenethyl chain in the target compound may confer greater flexibility and altered binding affinity compared to rigid benzyl groups .
• Substituent Effects : Electron-withdrawing groups (e.g., Cl in CAS 1016704-57-6) enhance reactivity in electrophilic substitutions, while electron-donating groups (e.g., OCH₃ in CAS 63969-05-1) improve stability .

Physicochemical Properties

• Melting Points: Range from 128–132°C (3-Amino-4-methylbenzamide) to 203–205°C (2-Amino-1-methylbenzimidazole, a structurally distinct analog) .
• Solubility : Hydroxy or methoxy groups (e.g., CAS 59673-91-5) enhance aqueous solubility, whereas lipophilic groups (e.g., benzyl in CAS 1016704-57-6) favor organic phases .